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Introduction
The cholecystokinin B receptor (CCKBR), also known as the gastrin receptor, is a G protein-

coupled receptor that plays a significant role in gastrointestinal physiology and has been

implicated in the pathophysiology of various cancers.[1][2] Gastrin, its primary ligand, is a

hormone that stimulates gastric acid secretion.[3] The gastrin/CCKBR signaling axis has been

shown to influence cell proliferation, apoptosis, and migration in both normal and neoplastic

tissues.[4] Consequently, the detection and quantification of CCKBR expression in tissues by

immunohistochemistry (IHC) is a valuable tool for both basic research and the development of

targeted therapies.[1] This document provides a detailed protocol for the immunohistochemical

staining of CCKBR in formalin-fixed, paraffin-embedded (FFPE) tissues, along with data on its

expression in various normal and cancerous tissues and an overview of its signaling pathways.

Quantitative Data Summary
The expression of gastrin receptor (CCKBR) has been evaluated across a range of normal and

cancerous tissues. The following tables summarize the semi-quantitative data from

immunohistochemical studies. Scoring is often based on a combination of staining intensity and

the percentage of immunoreactive cells.
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Table 1: CCKBR Expression in Human Cancer Tissues

Cancer Type Number of Cases
Percentage of
Positive Cases (%)

Staining
Intensity/Score

Stomach Cancer 55 58.2%

Significantly high in

well and moderately

differentiated samples

Pancreatic Cancer 38 18.4%

Down-regulation

compared to normal

pancreas

Neuroendocrine

Tumors (Stomach)
8 100%

Moderate to strong

cytoplasmic staining

Adenocarcinomas

(Stomach)
29

89% (protein), 41%

(mRNA)

Weak to moderate

cytoplasmic staining

Colorectal Carcinoma Not specified
60.3% (carcinoma

tissue)
Not specified

Data synthesized from multiple sources.[5][6][7]

Table 2: CCKBR Expression in Normal Human Tissues

Tissue Type Number of Cases
Percentage of
Positive Cases (%)

Staining
Intensity/Score

Pancreas 10 60.0% High expression

Stomach (Benign

Gastric Diseases)
25 48.0% Not specified

Stomach (Antrum) Not specified Positive Staining in D cells

Brain Not specified Present
Modulates anxiety,

analgesia, arousal

Data synthesized from multiple sources.[7][8][9]
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Experimental Protocols
Immunohistochemistry Protocol for Gastrin Receptor
(CCKBR) in FFPE Tissues
This protocol provides a general guideline for the immunohistochemical detection of CCKBR.

Optimization may be required for specific antibodies and tissue types.

1. Reagents and Materials:

FFPE tissue sections (4-5 µm) on charged slides

Xylene or xylene substitute

Ethanol (100%, 95%, 80%)

Deionized or distilled water

Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0 or 1 mM EDTA, pH 9.0)[10][11]

Hydrogen peroxide (3%)

Blocking buffer (e.g., 5% normal goat serum in PBS)

Primary antibody against CCKBR (validated for IHC)

Secondary antibody (e.g., HRP-conjugated goat anti-rabbit/mouse)

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium

Coplin jars or staining dishes

Humidified chamber

Microscope

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://labpages2.moffitt.org/ruffell/protocols/immunohistochemistry/
https://www.abcam.com/en-us/technical-resources/protocols/ihc-antigen-retrieval
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Deparaffinization and Rehydration:

Immerse slides in xylene: 2 x 5 minutes.

Immerse in 100% ethanol: 2 x 3 minutes.

Immerse in 95% ethanol: 1 minute.

Immerse in 80% ethanol: 1 minute.

Rinse in deionized water for 5 minutes.[10]

3. Antigen Retrieval:

Heat-Induced Epitope Retrieval (HIER): This is a common method for unmasking epitopes in

FFPE tissues.

Immerse slides in pre-heated antigen retrieval buffer (e.g., Sodium Citrate, pH 6.0) in a

pressure cooker, steamer, or water bath.[12]

Heat at 95-100°C for 20-30 minutes.[10]

Allow slides to cool in the buffer for at least 20 minutes at room temperature.

Rinse slides in deionized water.

4. Staining Procedure:

Peroxidase Blocking: Immerse slides in 3% hydrogen peroxide for 10-15 minutes to block

endogenous peroxidase activity.

Washing: Wash slides with PBS or TBS wash buffer (3 x 5 minutes).

Blocking: Apply blocking buffer to the tissue sections and incubate for 30-60 minutes in a

humidified chamber to prevent non-specific antibody binding.

Primary Antibody Incubation: Drain the blocking buffer and apply the primary anti-CCKBR

antibody diluted in blocking buffer. Incubate overnight at 4°C or for 1-2 hours at room
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temperature in a humidified chamber.

Washing: Wash slides with wash buffer (3 x 5 minutes).

Secondary Antibody Incubation: Apply the HRP-conjugated secondary antibody and incubate

for 30-60 minutes at room temperature in a humidified chamber.

Washing: Wash slides with wash buffer (3 x 5 minutes).

Detection: Apply the DAB substrate solution and incubate for a time determined by

microscopic observation to achieve the desired staining intensity.

Washing: Rinse slides with deionized water to stop the reaction.

5. Counterstaining and Mounting:

Counterstain with hematoxylin for 30-60 seconds.

Rinse with deionized water.

"Blue" the sections in running tap water or a bluing agent.

Dehydrate the sections through graded alcohols (95% ethanol, 100% ethanol) and clear in

xylene.

Coverslip with a permanent mounting medium.

6. Interpretation of Staining:

CCKBR staining is typically observed in the cytoplasm and/or on the cell membrane.[5][6]

A scoring system can be used for semi-quantitative analysis, often multiplying a staining

intensity score (e.g., 0 = negative, 1 = weak, 2 = moderate, 3 = strong) by a score for the

percentage of positive cells.[1][13]
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Gastrin Receptor (CCKBR) Signaling Pathway
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Caption: Gastrin receptor (CCKBR) signaling pathways.

Immunohistochemistry Experimental Workflow
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Caption: General workflow for immunohistochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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